Cas no 1806752-35-1 (3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806752-35-1
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4840333
• Update Time: 2025-10-30

3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H9F3N2O3/c1-16-8-5(2-13)6(4-15)14-3-7(8)17-9(10,11)12/h3-4H,2,13H2,1H3
• InChI Key： SRAKRPBYJSQMFH-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C=O)C(CN)=C1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• XLogP3: 0.7
• Topological Polar Surface Area: 74.4

Additional information on 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

Research Brief on 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806752-35-1)

3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806752-35-1) is a specialized pyridine derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and aminomethyl functional groups, exhibits potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The structural features of this compound, including the electron-withdrawing trifluoromethoxy group and the reactive aldehyde moiety, make it a versatile building block for medicinal chemistry. Researchers have leveraged its properties to design and synthesize derivatives with enhanced binding affinity and selectivity for specific biological targets. Notably, its role in the development of kinase inhibitors and GPCR modulators has been highlighted in recent publications, underscoring its significance in the pharmaceutical industry.

In a 2023 study published in the Journal of Medicinal Chemistry, 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde was utilized as a precursor for the synthesis of a series of compounds targeting the JAK-STAT signaling pathway. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers employed a combination of computational modeling and in vitro assays to optimize the lead compounds, achieving nanomolar potency and improved pharmacokinetic properties.

Another recent investigation, reported in ACS Chemical Biology, explored the use of this compound in the development of covalent inhibitors for cysteine proteases. The aldehyde group of 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde was found to form reversible covalent bonds with the active-site cysteine of target proteases, enabling the design of selective inhibitors with reduced off-target effects. This approach holds promise for the treatment of conditions such as inflammatory diseases and cancer, where protease activity is dysregulated.

Beyond its applications in drug discovery, 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has also been investigated as a tool compound in chemical biology. Its ability to serve as a bifunctional linker has been exploited in the development of proteolysis-targeting chimeras (PROTACs), which are emerging as a powerful strategy for targeted protein degradation. A 2024 study in Nature Chemical Biology detailed the use of this compound to synthesize PROTACs capable of selectively degrading oncogenic proteins, offering a new avenue for cancer therapy.

In conclusion, 3-(Aminomethyl)-4-methoxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS: 1806752-35-1) represents a valuable scaffold in modern medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity have enabled its use in diverse applications, from kinase inhibitor development to targeted protein degradation. Ongoing research continues to uncover new opportunities for this compound, reinforcing its potential as a cornerstone in the discovery of next-generation therapeutics.